5-Nitro-6-(4-phenylpiperazino)imidazo[2,1-b][1,3]thiazole

• IUPAC Name: 5-nitro-6-(4-phenylpiperazin-1-yl)imidazo[2,1-b][1,3]thiazole
• InChI: InChI=1S/C15H15N5O2S/c21-20(22)14-13(16-15-19(14)10-11-23-15)18-8-6-17(7-9-18)12-4-2-1-3-5-12/h1-5,10-11H,6-9H2
• InChI Key: JEOPJKIOUIMHIG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=C(N4C=CSC4=N3)[N+](=O)[O-]
• Molecular Formula: C15H15N5O2S
• DSSTOX Substance ID: DTXSID401202746
• Molecular Weight: 329.4 g/mol
• CAS No.: 339021-38-4

Description

“5-Nitro-6-(4-phenylpiperazino)imidazo[2,1-b][1,3]thiazole” is a chemical compound that belongs to the class of imidazo[2,1-b]thiazole derivatives. These compounds have been studied for their potential anticancer activities.

Synthesis Analysis

The synthesis of imidazo[2,1-b]thiazole derivatives involves the design and development of new compounds. The synthetic approaches are grouped by the degree of research done on the imidazo[2,1-b]thiazole scaffold, from more to less studied.

Molecular Structure Analysis

The molecular structure of “this compound” includes a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Immunological Effects

A study by Harraga et al. (1994) explored the in vitro immunological effects of several substituted imidazo[2,1-b]thiazoles on human T trypsinized lymphocytes. The researchers found that certain structural elements, including an aryl moiety with a nitro group, were favorable for the regeneration effect on the expression of CD2 receptors (Harraga et al., 1994).

Antitubercular Activity

Patel et al. (2017) synthesized imidazo[2,1-b][1,3,4]thiadiazole derivatives and evaluated them for antitubercular activity against Mycobacterium tuberculosis. They found that one derivative showed significant inhibitory activity with minimal cytotoxic effects (Patel et al., 2017).

Antimicrobial Properties

Juspin et al. (2010) prepared a series of new 5-nitroimidazo[2,1-b]thiazoles and tested them for antibacterial and antifungal activities. They reported potent antimicrobial activities against Candida strains for certain compounds (Juspin et al., 2010).

Antihypertensive Activity

Research by Adhikary et al. (1976) on the synthesis of imidazoindole derivatives, including those related to imidazo[2,1-b]thiazole, revealed strong antihypertensive activity in animal models (Adhikary et al., 1976).

Anti-inflammatory and Anthelmintic Activities

A study by Shetty et al. (2010) synthesized new imidazo[2,1-b]-thiazole derivatives and evaluated them for anthelmintic and anti-inflammatory activities, finding better activities in the tested compounds (Shetty et al., 2010).

Antitumor Potential

Andreani et al. (2005) reported on the synthesis and antitumor activity of guanylhydrazones from imidazo[2,1-b]thiazoles, noting that one compound was an inhibitor of Complex III of the mitochondrial respiratory chain and induced apoptosis in certain cell lines (Andreani et al., 2005).

Future Directions

The future directions for the research on “5-Nitro-6-(4-phenylpiperazino)imidazo[2,1-b][1,3]thiazole” could involve further studies on its potential anticancer activities, as well as the development of new imidazo[2,1-b]thiazole derivatives.

Mechanism of Action

Target of Action

The primary targets of 5-Nitro-6-(4-phenylpiperazino)imidazo[2,1-b][1,3]thiazole are cancer cells, specifically colorectal adenocarcinoma (HT-29), lung carcinoma (A-549), and breast adenocarcinoma (MCF-7) cells . The compound interacts with these cells, leading to significant cytotoxic effects .

Mode of Action

The compound interacts with its targets, leading to mitochondrial membrane depolarization and multicaspase activation . These interactions result in apoptosis, a form of programmed cell death . The compound’s interaction with DNA dodecamer and caspase-3 has also been investigated .

Biochemical Pathways

The compound affects the apoptosis pathway, a crucial biochemical pathway in cancer cells . By inducing mitochondrial membrane depolarization and multicaspase activation, the compound triggers apoptosis, leading to the death of cancer cells .

Pharmacokinetics

The compound’s cytotoxic activity on cancer cells suggests it has good bioavailability .

Result of Action

The result of the compound’s action is the death of cancer cells. The compound exhibits higher cytotoxic activity on cancer cells than on normal cells . In particular, one derivative of the compound, referred to as 3j, has shown significant cytotoxic activity on MCF-7 cells .

Biochemical Analysis

Biochemical Properties

It is known that thiazole derivatives can interact with various enzymes, proteins, and other biomolecules

Cellular Effects

Some thiazole derivatives have been found to exhibit cytotoxic activity on various human tumor cell lines . The specific effects of 5-Nitro-6-(4-phenylpiperazino)imidazo[2,1-b][1,3]thiazole on cell function, signaling pathways, gene expression, and cellular metabolism are subjects of ongoing investigation.

Molecular Mechanism

It is known that thiazole derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression